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Compound of Interest

Compound Name: Chlorthiophos

Cat. No.: B166581

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorthiophos is an organophosphate insecticide and acaricide.[1] As a cholinesterase
inhibitor, it exerts its toxic effects by disrupting the nervous system of insects and mammals.[2]
[3] Due to its potential for environmental contamination and human exposure, accurate and
reliable analytical methods for its detection and quantification are essential. This document
provides detailed application notes and protocols for the use of Chlorthiophos reference
standards in analytical testing.

Physicochemical Properties of Chlorthiophos

A comprehensive understanding of the physicochemical properties of a reference standard is
crucial for its proper handling, storage, and use in analytical method development.
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Property

Value

Reference

Chemical Name

0,0-diethyl O-2,5-dichloro-4-
(methylthio)phenyl

phosphorothioate

[4]

CAS Number 60238-56-4 [5]
Molecular Formula C11H15Cl203PS:2 [5]
Molecular Weight 361.24 g/mol [5]
Yellow-brown liquid, may
Appearance ) [1]
crystallize at low temperatures
Practically insoluble in water;
Solubility soluble in most organic [1]

solvents.

Storage Temperature

2-8°C

Analytical Methodologies

The two primary chromatographic techniques for the analysis of Chlorthiophos are Gas

Chromatography-Mass Spectrometry (GC-MS/MS) and High-Performance Liquid
Chromatography with UV detection (HPLC-UV).

Gas Chromatography-Mass Spectrometry (GC-MS/MS)

GC-MS/MS offers high sensitivity and selectivity, making it ideal for trace-level analysis of

Chlorthiophos in complex matrices.

Quantitative Data for GC-MS/MS Analysis:
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Parameter Value Reference
Limit of Detection (LOD) 3.1 pg/kg [6]
Limit of Quantification (LOQ) 9.3 po/kg [6]
Calibration Range 0.1 - 1000 ppb [7]

Coefficient of Determination

>0.99 7
R?) [7]

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)

HPLC-UV is a robust and widely available technique suitable for the routine analysis of
Chlorthiophos.

Quantitative Data for HPLC-UV Analysis:

Parameter Value Reference
Limit of Detection (LOD) 0.045 pg/mL [8]

Limit of Quantification (LOQ) 0.137 pg/mL [8]

Linear Range 1-5pg/mL [8]
Coefficient of Determination 0.9907 (analytical), 0.9982 8]

(R? (bio-analytical)

Wavelength (Amax) 290 nm 9]

Experimental Protocols
Sample Preparation using QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe)

The QUEChERS method is a widely adopted sample preparation technique for the analysis of
pesticide residues in food and agricultural products.[4][10][11]
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Protocol:

e Homogenization: Homogenize 10-15 g of the sample.

o Extraction:

[¢]

Place the homogenized sample into a 50 mL centrifuge tube.

[e]

Add 10 mL of acetonitrile.

o

Add the appropriate QUEChERS extraction salts (e.g., magnesium sulfate, sodium
chloride, sodium citrate).[4]

o

Shake vigorously for 1 minute.

[¢]

Centrifuge at =3000 rcf for 5 minutes.[12]
o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a sorbent
(e.g., PSA, C18, GCB) to remove interfering matrix components.[11]

o Vortex for 30 seconds.
o Centrifuge at 25000 rcf for 2 minutes.[12]

e Final Extract: The resulting supernatant is the final extract, ready for analysis by GC-MS/MS
or HPLC-UV.

GC-MS/MS Instrumental Parameters

Protocol:
o Gas Chromatograph: Agilent 7890B GC or equivalent.[6]
o Mass Spectrometer: Agilent 7010B GC MS Triple Quadrupole or equivalent.[6]

e Column: HP-5MS, 30 m x 0.250 mm diameter, 0.25 pm film thickness.[6]
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e Oven Program:
o Initial temperature: 150°C, hold for O min.
o Ramp to 280°C at 30°C/min.
o Hold at 280°C for 10 min.[6]
e Inlet: Splitless, 250°C.[6]
e Injection Volume: 2 pL.[6]
e Carrier Gas: Helium at a constant flow of 1.2 mL/min.[6]
o Transfer Line Temperature: 280°C.[13]
e lon Source Temperature: 200°C.[13]

 lonization Mode: Electron Impact (El).

Acquisition Mode: Multiple Reaction Monitoring (MRM).

HPLC-UV Instrumental Parameters

Protocol:

HPLC System: Agilent 1100 series or equivalent.[9]

e Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 um).[14]
e Mobile Phase: Acetonitrile and water (80:20, v/v).[15]

e Flow Rate: 1.0 mL/min.[8]

e Column Temperature: 40°C.[15]

« Injection Volume: 20 pL.[14]

o UV Detector Wavelength: 290 nm.[9]
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Signaling Pathways and Experimental Workflows
Acetylcholinesterase Inhibition Pathway

Chlorthiophos, like other organophosphate pesticides, inhibits the enzyme
acetylcholinesterase (AChE).[2] This leads to an accumulation of the neurotransmitter
acetylcholine in the synaptic cleft, causing continuous nerve stimulation.[3][16]
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Normal Synaptic Transmission Inhibition by Chlorthiophos
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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